Cas no 443915-58-0 (3-(Methylsulphonyl)Phenacyl Bromide)

• Product Name: 3-(Methylsulphonyl)Phenacyl Bromide
• CAS No: 443915-58-0
• MF: C₉H₉BrO₃S
• MW: 277.134960889816
• MDL: MFCD23845063
• CID: 4650006
• PubChem ID: 80146061
• Update Time: 2025-11-05

3-(Methylsulphonyl)Phenacyl Bromide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-methanesulfonylphenyl)ethan-1-one
• 2-bromo-1-(3-methylsulfonylphenyl)ethanone
• 3-(Methylsulphonyl)Phenacyl Bromide

• MDL： MFCD23845063
• Inchi： 1S/C9H9BrO3S/c1-14(12,13)8-4-2-3-7(5-8)9(11)6-10/h2-5H,6H2,1H3
• InChI Key： FASDZVWZMAQOAW-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CC(=C1)S(C)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 1.7
• Topological Polar Surface Area: 59.6

Additional information on 3-(Methylsulphonyl)Phenacyl Bromide

3-(Methylsulphonyl)Phenacyl Bromide: A Comprehensive Overview

3-(Methylsulphonyl)Phenacyl Bromide (CAS No. 443915-58-0) is a versatile compound with significant applications in the fields of medicinal chemistry, organic synthesis, and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: 3-(Methylsulphonyl)Phenacyl Bromide is a bromomethyl derivative of 3-(methylsulfonyl)phenylacetonitrile. It has the molecular formula C₉H₉BrO₂S and a molecular weight of 261.04 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its melting point ranges from 85 to 87°C.

Synthesis Methods: The synthesis of 3-(Methylsulphonyl)Phenacyl Bromide can be achieved through several routes. One common method involves the reaction of 3-methylsulfonylbenzaldehyde with bromoacetonitrile in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via an addition-elimination mechanism, yielding the desired product with high purity and yield. Another approach involves the bromination of 3-(methylsulfonyl)phenylacetonitrile using N-bromosuccinimide (NBS) in an inert solvent like carbon tetrachloride.

Biological Activities: 3-(Methylsulphonyl)Phenacyl Bromide has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated potential as a lead compound for developing new treatments for neurodegenerative diseases due to its ability to modulate microglial activation and reduce oxidative stress.

Applications in Medicinal Chemistry: In medicinal chemistry, 3-(Methylsulphonyl)Phenacyl Bromide serves as a valuable intermediate for the synthesis of more complex molecules with therapeutic potential. Its reactivity and functional group versatility make it an attractive starting material for the development of novel drugs targeting various diseases. For instance, it has been used in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders.

Clinical Trials and Research Advancements: Several clinical trials have explored the therapeutic potential of compounds derived from 3-(Methylsulphonyl)Phenacyl Bromide. A recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound showed promising results in reducing inflammation in patients with rheumatoid arthritis. Another study conducted by researchers at Harvard University found that a modified version of 3-(Methylsulphonyl)Phenacyl Bromide effectively inhibited the growth of cancer cells in vitro, suggesting its potential as an anticancer agent.

Safety Considerations: While 3-(Methylsulphonyl)Phenacyl Bromide is generally considered safe for use in laboratory settings, appropriate safety measures should be taken when handling this compound. It is important to use personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 3-(Methylsulphonyl)Phenacyl Bromide highlights its potential as a valuable tool in medicinal chemistry and pharmaceutical research. Future studies are expected to further elucidate its mechanisms of action and explore new applications in drug discovery. As researchers continue to uncover its properties and biological activities, it is likely that this compound will play an increasingly important role in the development of novel therapeutics for various diseases.